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Introduction
Zolazepam is a benzodiazepine derivative with anxiolytic, sedative, and muscle relaxant

properties. In veterinary medicine, it is exclusively available in a 1:1 combination with the

dissociative anesthetic tiletamine, under trade names such as Telazol® and Zoletil®. This

combination provides a state of dissociative anesthesia characterized by catalepsy, analgesia,

and amnesia, making it suitable for a range of diagnostic and surgical procedures in canines.

Due to the fixed combination, the dosage calculation is based on the total milligrams of the

combined product (tiletamine and zolazepam).

These application notes provide a comprehensive overview of the recommended dosages,

administration protocols, and key considerations for the use of the tiletamine-zolazepam
combination in canine surgical procedures.

Data Presentation: Dosage Guidelines
The following tables summarize the recommended dosages of the tiletamine-zolazepam
combination for various applications in canine anesthesia. It is crucial to note that these are

guidelines, and the actual dosage should be tailored to the individual patient's health status,

age, breed, and the nature of the surgical procedure.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1684422?utm_src=pdf-interest
https://www.benchchem.com/product/b1684422?utm_src=pdf-body
https://www.benchchem.com/product/b1684422?utm_src=pdf-body
https://www.benchchem.com/product/b1684422?utm_src=pdf-body
https://www.benchchem.com/product/b1684422?utm_src=pdf-body
https://www.petplace.com/article/drug-library/drug-library/library/tiletaminezolazepam-telazol-for-dogs-and-cats
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Tiletamine-Zolazepam Dosage for Intramuscular (IM) Administration in Dogs

Indication Dosage (mg/kg) Dosage (mg/lb) Notes

Diagnostic Purposes 6.6 - 9.9 3.0 - 4.5

Provides restraint and

mild to moderate

analgesia.[2][3][4]

Minor Procedures of

Short Duration (e.g.,

laceration repair,

castration)

9.9 - 13.2 4.5 - 6.0

Procedures should

ideally be completed

within one hour.[2]

Premedication 3.0 1.4

Suitable as a

premedication before

inhalant anesthesia.

Table 2: Tiletamine-Zolazepam Dosage for Intravenous (IV) Administration in Dogs

Indication Dosage (mg/kg) Dosage (mg/lb) Notes

Induction of

Anesthesia (followed

by inhalant)

2.2 - 4.4 1.0 - 2.0

Administer "to effect".

The total dose should

not exceed 4.4 mg/kg.

Anesthesia for Short,

Painless Procedures
1.0 - 7.5 0.5 - 3.4

Dosage is dependent

on the required depth

and duration of

anesthesia.

Anesthesia for Painful

Procedures
10.0 4.5

Effective for

procedures requiring a

higher level of

analgesia.

Note on Reconstitution: Tiletamine-zolazepam is supplied as a lyophilized powder.

Reconstitution with 5 mL of sterile water for injection yields a solution containing 50 mg/mL of
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tiletamine and 50 mg/mL of zolazepam, for a total concentration of 100 mg/mL of the combined

drug.

Experimental Protocols
Protocol 1: Determination of Optimal Tiletamine-
Zolazepam Induction Dose for Laparoscopic Surgery
This protocol outlines a method to determine the clinically effective dose of tiletamine-

zolazepam for the induction of anesthesia in healthy adult dogs undergoing laparoscopic

surgery, when used as part of a partial intravenous anesthesia (PIVA) protocol.

1. Animal Selection and Preparation:

Select a cohort of clinically healthy adult dogs of various breeds, weighing between 10-30

kg.

Conduct a thorough physical examination and obtain baseline complete blood count and

serum chemistry panels to ensure good health.

Fast the animals for at least 12 hours prior to the procedure, with water withheld for 4 hours.

2. Premedication:

Administer dexmedetomidine (e.g., 5-10 µg/kg) intramuscularly as a pre-anesthetic sedative

and analgesic.

3. Anesthetic Induction:

Fifteen minutes after premedication, place an intravenous catheter in the cephalic vein.

Administer an initial bolus of tiletamine-zolazepam intravenously. A starting dose of 2.2

mg/kg can be used as a reference.

Assess the depth of anesthesia within 3 minutes by checking for the ability to intubate (loss

of laryngeal reflex).
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If intubation is not possible, administer additional small increments of tiletamine-zolazepam
(e.g., 0.5-1.0 mg/kg) until successful intubation is achieved. Record the total dose

administered.

4. Anesthetic Maintenance:

Immediately following intubation, initiate a continuous rate infusion (CRI) of a low-dose

tiletamine-zolazepam solution.

Concurrently, maintain anesthesia with an inhalant anesthetic such as isoflurane or

sevoflurane at a low concentration.

5. Monitoring and Data Collection:

Throughout the procedure, continuously monitor key physiological parameters including:

Electrocardiogram (ECG)

Heart rate

Arterial blood pressure (systolic, diastolic, and mean)

Body temperature

Respiratory rate

End-tidal CO2 (ETCO2)

Record these parameters at regular intervals (e.g., every 5 minutes).

6. Recovery:

Discontinue the CRI and inhalant anesthetic at the end of the surgical procedure.

Monitor the animal's recovery, noting the time to extubation, sternal recumbency, and

standing.

Assess the quality of recovery, including any signs of pain or dysphoria.
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7. Data Analysis:

Analyze the collected data to determine the mean effective induction dose of tiletamine-

zolazepam.

Evaluate the stability of intraoperative physiological parameters and the quality of recovery.

Visualization of Dosage Calculation Workflow
The following diagram illustrates the logical workflow for determining the appropriate dosage of

tiletamine-zolazepam for a canine surgical procedure.
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Administer Tiletamine-Zolazepam

Monitor Patient Response and Vital Signs

Click to download full resolution via product page

Caption: Workflow for Tiletamine-Zolazepam Dosage Calculation.
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Signaling Pathway and Pharmacokinetics
Zolazepam, as a benzodiazepine, enhances the effect of the neurotransmitter gamma-

aminobutyric acid (GABA) at the GABA-A receptor, resulting in sedative, anxiolytic, and muscle

relaxant effects. Tiletamine is a dissociative anesthetic that acts as a non-competitive NMDA

receptor antagonist. The combination of these two drugs produces a synergistic anesthetic

effect.

In dogs, the elimination half-life of zolazepam is approximately one hour or less, which is

shorter than that of tiletamine. This pharmacokinetic difference can lead to a more pronounced

influence of tiletamine during the recovery period, potentially resulting in a less smooth

emergence from anesthesia in some dogs.

The following diagram illustrates the basic mechanism of action.

Synaptic Cleft Postsynaptic Neuron

Zolazepam GABA-A Receptor Binds & Enhances GABA Effect

Tiletamine NMDA Receptor Blocks

Sedation, Anxiolysis,
Muscle Relaxation

Dissociative Anesthesia,
Analgesia

Click to download full resolution via product page

Caption: Simplified Mechanism of Action for Zolazepam and Tiletamine.

Important Considerations and Adverse Effects
Cardiovascular Effects: Tachycardia is a common finding following administration, particularly

with intramuscular injection. An initial increase in systolic blood pressure may be followed by

a slight drop.

Respiratory Effects: Respiratory depression can occur, especially at higher doses. Facilities

for respiratory support should be available.
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Recovery: The quality of recovery can be variable in dogs. Some animals may exhibit

vocalization, erratic movements, or prolonged recovery.

Salivation: Copious salivation may occur, which can be managed by the concurrent

administration of an anticholinergic agent like atropine sulfate.

Contraindications: The use of tiletamine-zolazepam is contraindicated in animals with severe

cardiac or pulmonary dysfunction, pancreatic disease, or in pregnant animals. It should also

be used with caution in patients with pre-existing central nervous system disease.

Drug Interactions: The use of phenothiazine derivatives in conjunction with tiletamine-

zolazepam at doses indicated for intramuscular injection is not recommended due to the

potential for respiratory and myocardial depression, hypotension, and hypothermia.

However, at lower intravenous doses for induction, it has been used safely with

acepromazine.

By understanding the dosage guidelines, adhering to established protocols, and being aware of

the potential adverse effects, researchers and clinicians can safely and effectively utilize the

tiletamine-zolazepam combination for surgical procedures in canines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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